17-Hydroxypregna-4,9(11)-diene-3,20-dione
17-Hydroxypregna-4,9(11)-diene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
34184-82-2
VCID:
VC20881046
InChI:
InChI=1S/C21H28O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h7,12,16,18,24H,4-6,8-11H2,1-3H3/t16-,18+,19+,20+,21+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CC=C3C2CCC4=CC(=O)CCC43C)C)O
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
17-Hydroxypregna-4,9(11)-diene-3,20-dione
CAS No.: 34184-82-2
Cat. No.: VC20881046
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 34184-82-2 |
|---|---|
| Molecular Formula | C21H28O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (8S,10S,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H28O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h7,12,16,18,24H,4-6,8-11H2,1-3H3/t16-,18+,19+,20+,21+/m1/s1 |
| Standard InChI Key | ARJWMUSCDIJFLB-GVVDHYSOSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC=C3[C@H]2CCC4=CC(=O)CC[C@@]43C)C)O |
| SMILES | CC(=O)C1(CCC2C1(CC=C3C2CCC4=CC(=O)CCC43C)C)O |
| Canonical SMILES | CC(=O)C1(CCC2C1(CC=C3C2CCC4=CC(=O)CCC43C)C)O |
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